Cas no 1806972-65-5 (3-(Difluoromethyl)-4-fluoro-6-methyl-2-(trifluoromethyl)pyridine)

• Product Name: 3-(Difluoromethyl)-4-fluoro-6-methyl-2-(trifluoromethyl)pyridine
• CAS No: 1806972-65-5
• MF: C₈H₅F₆N
• MW: 229.122422933578
• CID: 4806085
• Update Time: 2025-06-08

3-(Difluoromethyl)-4-fluoro-6-methyl-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-fluoro-6-methyl-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5F6N/c1-3-2-4(9)5(7(10)11)6(15-3)8(12,13)14/h2,7H,1H3
• InChI Key： NMCDINXYGSPNKM-UHFFFAOYSA-N
• SMILES： FC1C=C(C)N=C(C(F)(F)F)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 216
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9

Additional information on 3-(Difluoromethyl)-4-fluoro-6-methyl-2-(trifluoromethyl)pyridine

Professional Introduction to 3-(Difluoromethyl)-4-fluoro-6-methyl-2-(trifluoromethyl)pyridine (CAS No. 1806972-65-5)

3-(Difluoromethyl)-4-fluoro-6-methyl-2-(trifluoromethyl)pyridine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1806972-65-5, is characterized by its unique structural features, which include multiple fluorinated and methyl-substituted pyridine rings. These structural attributes make it a promising candidate for various applications in drug development, particularly in the synthesis of novel bioactive molecules.

The significance of this compound lies in its potential to serve as a key intermediate in the synthesis of pharmacologically active agents. The presence of both difluoromethyl and trifluoromethyl groups introduces specific electronic and steric properties that can influence the binding affinity and metabolic stability of resulting drug candidates. Such features are highly valued in the design of molecules targeting complex biological pathways, including those involved in cancer, inflammation, and infectious diseases.

In recent years, there has been a surge in research focused on the development of fluorinated pyridines as pharmacophores. The introduction of fluorine atoms into organic molecules is well-documented to enhance their pharmacokinetic properties, such as bioavailability and metabolic resistance. Specifically, the difluoromethyl group has been extensively studied for its ability to improve the binding affinity of drug candidates to their biological targets. This is attributed to its ability to modulate both hydrophobicity and electronic distribution within the molecule.

The compound 3-(difluoromethyl)-4-fluoro-6-methyl-2-(trifluoromethyl)pyridine represents a cutting-edge example of how structural modifications can lead to the discovery of novel therapeutic agents. Its synthesis involves sophisticated organic reactions that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, has been instrumental in achieving the desired molecular architecture efficiently.

One of the most compelling aspects of this compound is its potential application in the development of next-generation antiviral and anticancer drugs. The pyridine core is a common motif in many biologically active molecules, and its modification with fluorinated substituents can lead to enhanced therapeutic efficacy. For instance, studies have shown that fluorinated pyridines can exhibit improved selectivity for certain enzymes or receptors, thereby reducing off-target effects and increasing overall drug safety.

The incorporation of both difluoromethyl and trifluoromethyl groups into the pyridine ring provides a unique combination of electronic and steric effects that can be exploited for drug design. These groups are known to increase lipophilicity, which is often crucial for achieving optimal oral bioavailability. Additionally, their presence can influence the conformational flexibility of the molecule, allowing it to adopt optimal orientations when interacting with biological targets.

In academic research, 3-(difluoromethyl)-4-fluoro-6-methyl-2-(trifluoromethyl)pyridine has been utilized as a building block for more complex scaffolds. Researchers have demonstrated its utility in constructing novel heterocyclic compounds with potential therapeutic applications. These studies often involve multi-step synthetic routes that highlight the compound's versatility as an intermediate.

The pharmaceutical industry has also shown interest in this compound due to its potential as a starting material for large-scale drug production. The demand for high-quality intermediates has increased significantly as more companies focus on developing innovative therapies targeting unmet medical needs. The ability to produce 3-(difluoromethyl)-4-fluoro-6-methyl-2-(trifluoromethyl)pyridine with high purity and yield makes it an attractive candidate for industrial applications.

The future prospects of this compound are further enhanced by ongoing advancements in computational chemistry and molecular modeling. These tools allow researchers to predict the behavior of molecules before they are synthesized, significantly reducing the time and resources required for drug discovery. By leveraging these technologies, scientists can optimize the structure of 3-(difluoromethyl)-4-fluoro-6-methyl-2-(trifluoromethyl)pyridine and its derivatives for improved biological activity.

In conclusion, 3-(difluoromethyl)-4-fluoro-6-methyl-2-(trifluoromethyl)pyridine represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable intermediate for the synthesis of novel bioactive molecules with potential applications across multiple therapeutic areas. As research continues to uncover new ways to utilize fluorinated pyridines, compounds like this one will undoubtedly play a crucial role in shaping the future of drug development.